Cas no 122137-20-6 (1,3-Dioxolane-4,5-dicarboxaldehyde, 2,2-dimethyl-, (4R,5R)- (9CI))

• Product Name: 1,3-Dioxolane-4,5-dicarboxaldehyde, 2,2-dimethyl-, (4R,5R)- (9CI)
• CAS No: 122137-20-6
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 133483
• Update Time: 2024-01-25

1,3-Dioxolane-4,5-dicarboxaldehyde, 2,2-dimethyl-, (4R,5R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4,5-dicarboxaldehyde, 2,2-dimethyl-, (4R,5R)- (9CI)
• (4S,5S)-2,2-dimethyl-[1,3]dioxolane-4,5-dicarbaldehyde
• 1,3-Dioxolane-4,5-dicarboxaldehyde,2,2-dimethyl-, (4R,5R)-
• .2S,3S-isopropylidene tartraldehyde
• .O2,O3-Isopropyliden-D-threo-tetrodialdose
• .O2,O3-isopropylidene-D-threo-tetrodialdose
• 2,3-O-isopropylidene tartraldehyde
• 1,3-Dioxolane-4,5-dicarboxaldehyde, 2,2-dimethyl-, (4R,5R)-

• Inchi： 1S/C7H10O4/c1-7(2)10-5(3-8)6(4-9)11-7/h3-6H,1-2H3/t5-,6-/m0/s1
• InChI Key： HZJHBGXHOJVFGH-WDSKDSINSA-N
• SMILES： O1[C@@H](C=O)[C@H](C=O)OC1(C)C

Computed Properties

• Exact Mass: 158.05800
• Monoisotopic Mass: 158.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• PSA: 52.60000
• LogP: -0.09570